Cas no 20199-29-5 (Naphthalene, 1,1'-(1,2-ethynediyl)bis-)

• Product Name: Naphthalene, 1,1'-(1,2-ethynediyl)bis-
• CAS No: 20199-29-5
• MF: C₂₂H₁₄
• MW: 278.346565723419
• CID: 1392348
• PubChem ID: 10826457
• Update Time: 2025-04-20

Naphthalene, 1,1'-(1,2-ethynediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1,1'-(1,2-ethynediyl)bis-
• 20199-29-5
• 1-[2-(naphthalen-1-yl)ethynyl]naphthalene
• 1,2-Di(naphthalen-1-yl)ethyne
• HS-5787
• Bis(1-naphthyl)acetylene
• dinaphthylacetylene

• Inchi： 1S/C22H14/c1-3-13-21-17(7-1)9-5-11-19(21)15-16-20-12-6-10-18-8-2-4-14-22(18)20/h1-14H
• InChI Key： UJVHILYQAXYYRP-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C=CC=C2C#CC1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 278.10962
• Monoisotopic Mass: 278.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0